Cas no 77-68-9 (2-Methyl-propanoic Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester)

• Product Name: 2-Methyl-propanoic Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester
• CAS No: 77-68-9
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 535655
• PubChem ID: 6490
• Update Time: 2025-04-19

2-Methyl-propanoic Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 3-hydroxy-2,2,4-trimethylpentyl ester
• 2-Methyl-propanoic Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester
• (3-hydroxy-2,2,4-trimethylpentyl) 2-methylpropanoate
• (3-hydroxy-2,2,4-trimethylpentyl)-2-methylpropionate
• 2,2,4-tr
• 2,2,4-Trimethyl-1,3-pentanediol monoisobutyrate
• 2,2,4-Trimethyl-1,3-pentanediol-1-monoisobutyrate
• 2,2,4-trimethylpentane-1,3-diol monoisobutyrate
• 3-Hydroxy-2,2,4-trimethylpentyl isobutyrate
• CS 12
• Isobutyraldehyde Tishchenko trimer
• Propanoic acid, 2-methyl-, monoester with 2,2,4-trimethyl-1,3-pentanediol
• 3-hydroxy-2,2,4-trimethylpentylisobutyrate
• AKOS015900105
• 2,2,4-Trimethyl-1,3-pentanediolmono(2-methylpropanoate)
• Isobutyric Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester
• CHEMBL3184970
• SCHEMBL56321
• FT-0699920
• Isobutyric acid 2,2,4-trimethylpentane-1,3-diol ester
• Texanol
• DSSTox_RID_78592
• UNII-9LJI14453C
• component of Texanol
• NCGC00164419-01
• 1185060-32-5
• 77-68-9
• Isobutyraldehyde trimer
• ISOBUTYRIC ACID, 3-HYDROXY-2,2,4-TRIMETHYLPENTYL ESTER
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-ISOBUTYRATE, (+/-)-
• I0405
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-ISOBUTYRATE
• Texanolesteralcohol
• DSSTox_GSID_27857
• Tox21_200148
• CAS-25265-77-4
• 1,3-Pentanediol, 2,2,4-trimethyl-, 1-isobutyrate
• CS-W014835
• 3-hydroxy-2,2,4-trimethylpentyl 2-methylpropionate
• 3-Hydroxy-2,2,4-trimethylpentyl Isobutyrate (contains ca. 40% 2,2,4-Trimethyl-1,3-pentanediol 3-monoisobutyrate)
• LS-14159
• 3-Hydroxy-2,2,4-trimethylpentyl 2-methylpropanoate
• NCGC00257702-01
• (+/-)-2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-ISOBUTYRATE
• NS00008484
• 25265-77-4
• J-506772
• Q27272708
• 9LJI14453C
• NCGC00248541-01
• DTXSID10872295
• MFCD00148967
• EINECS 201-049-2
• DSSTox_CID_7857
• DB-228221
• Isobutyric Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester; 2,2,4-Trimethyl-1,3-pentanediol 1-Isobutyrate; 2,2,4-Trimethyl-1,3-pentanediol 1-Isobutyrate; 3-Hydroxy-2,2,4-trimethylpentyl Isobutyrate; Isobutyraldehyde Trimer
• CHEBI:229355

• MDL： MFCD00148967
• Inchi： 1S/C12H24O3/c1-8(2)10(13)12(5,6)7-15-11(14)9(3)4/h8-10,13H,7H2,1-6H3
• InChI Key： DAFHKNAQFPVRKR-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C)(C)COC(C(C)C)=O

Computed Properties

• Exact Mass: 216.173
• Monoisotopic Mass: 216.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: Colorless liquid with a mild odor
• Density: 0.95
• Melting Point: Not available
• Boiling Point: -50°C
• Flash Point: 248° F (USCG, 1999)
• Refractive Index: 1.44-1.442
• PSA: 46.53000
• LogP: 2.22870
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Methyl-propanoic Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Regularly check the inhibitor level and keep the hydrogen peroxide level below 1%. After opening, clean the container with nitrogen before re closing. Hydrogen peroxide formation is regularly detected during long-term storage. Adding water or appropriate reducing materials will reduce peroxide formation.